Cas no 2034340-82-2 (3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile)

• Product Name: 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile
• CAS No: 2034340-82-2
• MF: C₁₉H₁₁FN₆O
• MW: 358.3286
• CID: 5350037
• Update Time: 2025-11-06

3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[[5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl]amino]benzonitrile
• 3-((5-(3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzonitrile
• 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile

• Inchi： 1S/C19H11FN6O/c20-16-7-2-1-6-14(16)18-25-19(27-26-18)15-10-22-11-23-17(15)24-13-5-3-4-12(8-13)9-21/h1-8,10-11H,(H,22,23,24)
• InChI Key： KCBNZYHVXGYTEM-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C1=NOC(C2=C([H])N=C([H])N=C2N([H])C2=C([H])C([H])=C([H])C(C#N)=C2[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 542
• XLogP3: 3.4
• Topological Polar Surface Area: 101

Additional information on 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile

Comprehensive Overview of 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile (CAS No. 2034340-82-2)

The compound 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile (CAS No. 2034340-82-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique molecular structure, featuring a 1,2,4-oxadiazole core linked to a pyrimidine scaffold and a benzonitrile moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile compound aligns with this trend, as its structural features suggest high binding affinity to specific protein targets. This has led to its inclusion in several high-throughput screening campaigns, where it has shown promising activity against key enzymes involved in cell signaling pathways. The fluorophenyl group, in particular, enhances its pharmacokinetic properties, improving metabolic stability and bioavailability.

One of the most frequently asked questions in the scientific community is how 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile compares to other kinase inhibitors in terms of efficacy and selectivity. Preliminary studies indicate that its oxadiazole-pyrimidine hybrid structure offers a distinct advantage by minimizing off-target effects, a common challenge with traditional inhibitors. Additionally, its benzonitrile moiety contributes to improved solubility, a critical factor in drug formulation and delivery. These attributes make it a compelling subject for further research and development.

The synthesis of 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile involves a multi-step process that highlights the importance of precision in organic chemistry. Key steps include the formation of the 1,2,4-oxadiazole ring and the subsequent coupling with the pyrimidine and benzonitrile components. Researchers have optimized these reactions to achieve high yields and purity, ensuring reproducibility for industrial-scale production. The compound's CAS No. 2034340-82-2 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory submissions.

Beyond its potential therapeutic applications, 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile has also attracted interest in material science. Its aromatic and heterocyclic components make it a viable candidate for organic electronic devices, such as OLEDs and sensors. The fluorophenyl group, in particular, can influence the compound's electronic properties, enabling tunability for specific applications. This dual utility underscores its versatility and broadens its appeal across interdisciplinary research.

In conclusion, 3-({5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzonitrile (CAS No. 2034340-82-2) represents a cutting-edge compound with significant potential in both biomedical and material science fields. Its unique structural features, including the 1,2,4-oxadiazole, pyrimidine, and benzonitrile components, contribute to its promising properties and diverse applications. As research continues to unfold, this compound is poised to play a pivotal role in advancing science and technology.